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Compound of Interest

Compound Name: 3-Methoxypropionitrile

Cat. No.: B090507

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 3-Methoxypropionitrile (CAS No: 110-67-8). The information is compiled from established
chemical databases and scientific literature to support research, process development, and
safety assessments. This document presents quantitative data in structured tables, details the
experimental methodologies for key thermochemical parameters, and includes a visualization
of the experimental workflow.

Core Thermochemical Data

The following tables summarize the key thermochemical and related physical properties of 3-
Methoxypropionitrile. These values are essential for understanding the compound's energy
content, stability, and phase behavior.

Table 1: Enthalpic and Thermodynamic Properties
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Property Value Units Method Source
Standard Molar )
Combustion
Enthalpy of . --INVALID-LINK--
) o -116.9+0.4 kJ/mol Calorimetry
Formation (liquid, [1]
- (Ccb)
AfHCliquid)
Standard Molar
Enthalpy of Combustion
_ _ --INVALID-LINK--
Combustion -24575+0.4 kJ/mol Calorimetry 1
(liquid, (Ccb)
AcH°liquid)
Molar Enthalpy
o N --INVALID-LINK--
of Vaporization 47.6 kJ/mol Not Specified 2]
(AvapH)
Standard Molar Data not
] J/(mol-K) - -
Entropy (S°) available
Molar Heat Data not
) ) J/(mol-K) - -
Capacity (Cp) available
Standard Molar
Gibbs Free Data not
) kJ/mol - -
Energy of available

Formation (AfG®)

Note: The enthalpy of vaporization was determined over a temperature range of 328 K to 438
K, with the cited value at 343 K.[2]

Table 2: Physical and Safety-Related Properties
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Property Value Units Source

Molecular Formula CaH7NO - --INVALID-LINK--[3]
Molecular Weight 85.105 g/mol --INVALID-LINK--[3]
Melting Point -62.9 °C --INVALID-LINK--[4]
Boiling Point 164 - 165 °C --INVALID-LINK--[4]
Density 0.937 (at 25 °C) glcm3 --INVALID-LINK--[4]
Vapor Pressure 2.3 (at 30 °C) hPa --INVALID-LINK--[4]
Flash Point 66 °C --INVALID-LINK--[4]
Autoignition

Temperature 390 °C --INVALID-LINK--[4]
Solubility in Water 335 (at 20 °C) g/L --INVALID-LINK--[4]

Experimental Protocols

The determination of thermochemical data requires precise and accurate experimental
techniques. While the specific experimental details from the primary literature for 3-
Methoxypropionitrile were not accessible, this section outlines the standard methodologies
for the key experiments cited.

Determination of Enthalpy of Combustion (Bomb
Calorimetry)

The standard enthalpy of combustion of liquid 3-Methoxypropionitrile is determined using a
bomb calorimeter. This techniqgue measures the heat released when a substance is completely
burned in a constant-volume, high-pressure oxygen environment.

Methodology:

e Sample Preparation: A precisely weighed sample of high-purity 3-Methoxypropionitrile
(typically 0.5-1.0 g) is placed in a crucible within the bomb calorimeter. A known length of
fuse wire is positioned to ensure ignition.
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o Assembly and Pressurization: The bomb is sealed and purged with oxygen to remove
atmospheric nitrogen, then filled with high-pressure (typically 30 atm) pure oxygen.

o Calorimeter Setup: The sealed bomb is placed in a container of a known mass of water,
which is itself in an insulated jacket to minimize heat exchange with the surroundings. The
temperature of the water is monitored with a high-precision thermometer.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is recorded at regular intervals before, during,
and after combustion until a stable final temperature is reached.

o Calculation: The heat of combustion is calculated from the observed temperature rise, the
heat capacity of the calorimeter system (determined by calibrating with a substance of
known heat of combustion, such as benzoic acid), and corrections for the heat of ignition and
any side reactions (e.g., formation of nitric acid from residual nitrogen).

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined by various methods, including calorimetry and
indirectly from vapor pressure measurements. Differential Scanning Calorimetry (DSC) is a
common calorimetric method.

Methodology (DSC):

o Sample Preparation: A small, accurately weighed sample of 3-Methoxypropionitrile is
placed in a volatile sample pan with a pierced lid.

» Instrument Setup: The sample pan and a reference pan are placed in the DSC cell. The cell
is heated at a constant rate under a controlled atmosphere.

o Data Acquisition: The instrument measures the difference in heat flow required to maintain
the sample and reference at the same temperature as the furnace temperature is increased.

e Analysis: As the sample vaporizes, it absorbs energy, resulting in an endothermic peak in the
DSC thermogram. The enthalpy of vaporization is determined by integrating the area of this
peak.
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Data Acquisition and Analysis Workflow

The following diagram illustrates a generalized workflow for the experimental determination and
validation of the thermochemical properties of a chemical compound like 3-

Methoxypropionitrile.
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Caption: Workflow for Thermochemical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of 3-Methoxypropionitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090507#3-methoxypropionitrile-thermochemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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